Cas no 2225155-80-4 (4-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid)

4-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid is a boronic acid derivative featuring a chloro-substituted phenyl ring and a pyrazole moiety. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high selectivity and efficiency. The presence of both electron-withdrawing (chloro) and electron-donating (pyrazole) groups enhances its reactivity in palladium-catalyzed transformations. Its stability under standard conditions and compatibility with diverse functional groups make it a valuable reagent for pharmaceutical and materials science research. The compound is typically handled under inert conditions to preserve its boronic acid functionality.

4-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid structure

2225155-80-4 structure

Product Name:4-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid

CAS No:2225155-80-4

MF:C₉H₈BClN₂O₂

MW:222.44

CID:5144288

PubChem ID:133555370

Update Time:2025-06-06

4-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid
- (4-Chloro-2-(1H-pyrazol-1-yl)phenyl)boronic acid
- 2225155-80-4
- Inchi： 1S/C9H8BClN2O2/c11-7-2-3-8(10(14)15)9(6-7)13-5-1-4-12-13/h1-6,14-15H
- InChI Key： OXCFHWZZSZYYRH-UHFFFAOYSA-N
- SMILES： B(C1=CC=C(Cl)C=C1N1C=CC=N1)(O)O

Computed Properties

Exact Mass: 222.0367354g/mol
Monoisotopic Mass: 222.0367354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C908047-5mg	4-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid	2225155-80-4	95%	5mg	￥1,618.20	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C908047-25mg	4-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid	2225155-80-4	95%	25mg	￥4,678.20	2022-09-02